1-(2-Methoxy-4-nitrobenzenesulfonyl)piperidine

• Molecular Formula: C12H16N2O5S
• Molecular Weight: 300.33 g/mol
• IUPAC Name: 1-(2-methoxy-4-nitrophenyl)sulfonylpiperidine
• InChI: InChI=1S/C12H16N2O5S/c1-19-11-9-10(14(15)16)5-6-12(11)20(17,18)13-7-3-2-4-8-13/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: NZFKDGPHSWWZNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])S(=O)(=O)N2CCCCC2

Description

1-(2-Methoxy-4-nitrobenzenesulfonyl)piperidine is a useful research compound. Its molecular formula is C12H16N2O5S and its molecular weight is 300.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-methoxy-4-nitrobenzenesulfonylchloride (600 mg) and THF (5 mL), a mixture of piperidine (406 mg) and THF (1 mL) was added and stirred at room temperature for 12 hours. After addition of 10% hydrochloric acid, the reaction liquid was extracted with ethyl acetate. The organic layer was washed with saturated aqueous sodium chloride and then dried over anhydrous sodium sulfate, and the solvent was distilled off under reduced pressure to give 1-[(2-methoxy-4-nitrophenyl)sulfonyl]piperidine (714 mg) as a yellow solid.